Cas no 1334372-88-1 (3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea)

• Product Name: 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea
• CAS No: 1334372-88-1
• MF: C₂₅H₂₉N₃O₂
• MW: 403.516666173935
• CID: 5919902
• PubChem ID: 56724068
• Update Time: 2025-06-09

3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-ylmethyl)urea
• AKOS024522314
• 1334372-88-1
• 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-[(pyridin-2-yl)methyl]urea
• 3-(4-butoxyphenyl)-1-phenethyl-1-(pyridin-2-ylmethyl)urea
• F5854-0542
• VU0523786-1
• 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea

• Inchi： 1S/C25H29N3O2/c1-2-3-19-30-24-14-12-22(13-15-24)27-25(29)28(20-23-11-7-8-17-26-23)18-16-21-9-5-4-6-10-21/h4-15,17H,2-3,16,18-20H2,1H3,(H,27,29)
• InChI Key： ZVUJAHBIDZKNOK-UHFFFAOYSA-N
• SMILES： N(CCC1=CC=CC=C1)(CC1=NC=CC=C1)C(NC1=CC=C(OCCCC)C=C1)=O

Computed Properties

• Exact Mass: 403.22597718g/mol
• Monoisotopic Mass: 403.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea

Introduction to 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea (CAS No. 1334372-88-1)

The compound 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea, identified by its CAS number 1334372-88-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. Its unique structural composition, incorporating a butoxyphenyl moiety, a phenylethyl group, and a pyridin-2-yl substituent, suggests multifaceted interactions with biological targets, making it a subject of intense research interest.

Recent studies have highlighted the importance of urea-based derivatives in the development of novel therapeutic agents. The urea moiety in this compound serves as a critical pharmacophore, enabling interactions with various biological receptors. The presence of the 4-butoxyphenyl group enhances lipophilicity, which is often crucial for membrane permeability and target binding affinity. Additionally, the pyridin-2-yl moiety contributes to hydrogen bonding capabilities, further modulating the compound's pharmacokinetic properties.

Current research in medicinal chemistry emphasizes the design of molecules that can selectively interact with disease-related proteins. The structural features of 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea align well with this trend. For instance, its ability to engage with enzymes and receptors involved in metabolic pathways has been explored in preclinical studies. These investigations have revealed promising results regarding its potential role in modulating inflammatory responses and cellular signaling pathways.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions that ensure high purity and yield. Advanced spectroscopic methods such as NMR and mass spectrometry are employed to confirm its molecular structure. The synthesis process also emphasizes green chemistry principles, minimizing waste and optimizing reaction conditions for sustainability.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of candidate compounds. Molecular docking studies have been conducted on 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea to identify potential binding sites on target proteins. These simulations have provided valuable insights into its mechanism of action, suggesting interactions with key enzymes such as kinases and phosphodiesterases. Such findings are crucial for designing next-generation drugs with enhanced efficacy and reduced side effects.

The pharmacological profile of this compound has been evaluated through in vitro assays that measure its interaction with biological targets. Preliminary data indicate that it exhibits inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegeneration. The butoxyphenyl group appears to contribute to its ability to disrupt aberrant signaling pathways, while the phenylethyl moiety enhances binding affinity. These properties make it a promising candidate for further development.

One of the most intriguing aspects of this molecule is its potential to serve as a scaffold for structure-based drug design. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to improve target specificity and reduce toxicity. This flexibility underscores the importance of 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea as a building block for novel therapeutic agents.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. Current efforts are focused on optimizing synthetic routes to enhance scalability while maintaining high standards of quality control. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the development pipeline for compounds like this one.

Future directions in research may explore derivatization strategies to expand the chemical space covered by this scaffold. By introducing variations such as different substituents or heterocyclic rings, scientists can uncover new biological activities and therapeutic applications. The integration of artificial intelligence (AI) tools into drug discovery workflows is also expected to streamline the process, enabling faster identification of lead compounds.

The broader impact of compounds like 3-(4-butoxyphenyl)-1-(2-phenylethyl)-1-(pyridin-2-yl)methylurea extends beyond individual therapeutic interventions. They contribute to our fundamental understanding of disease mechanisms and provide new tools for addressing unmet medical needs. As research progresses, it is anticipated that more derivatives will emerge, offering tailored solutions for diverse clinical conditions.